Cas no 2228519-55-7 (tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate
• CAS No: 2228519-55-7
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6318262
• PubChem ID: 165686776
• Update Time: 2025-08-04

tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate
• 2228519-55-7
• EN300-1884375
• tert-butyl N-{2,3-dimethoxy-5-[1-(methylamino)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(20)19-12-9-11(17(18-4)7-8-17)10-13(21-5)14(12)22-6/h9-10,18H,7-8H2,1-6H3,(H,19,20)
• InChI Key： MGSNCWCGIGQGKP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CC1)NC)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate (CAS No. 2228519-55-7)

The compound tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate (CAS No. 2228519-55-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl ring and tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of the dimethoxy and methylamino groups introduces intriguing chemical properties, such as enhanced solubility and stability under physiological conditions. These characteristics are critical for its use in medicinal chemistry, where optimizing drug-like properties is a top priority. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in modern drug design.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques like NMR and mass spectrometry are often employed to confirm its purity and structural integrity. Researchers also investigate its metabolic stability and pharmacokinetic profile, which are essential for predicting its behavior in vivo. These aspects align with the growing demand for predictive ADME (Absorption, Distribution, Metabolism, and Excretion) models in the pharmaceutical industry.

The tert-butyl carbamate group in this compound is particularly noteworthy due to its protective role in organic synthesis. It is commonly used to shield amine functionalities during multi-step reactions, a strategy that has become a cornerstone in peptide chemistry and small-molecule synthesis. This feature has led to its inclusion in numerous high-throughput screening libraries, where it serves as a building block for diverse molecular scaffolds.

From a commercial perspective, the demand for CAS No. 2228519-55-7 is driven by its versatility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity and batch-to-batch consistency, which are critical for reproducible research outcomes. Additionally, its compatibility with green chemistry principles, such as reduced solvent waste and energy-efficient processes, aligns with the industry's shift toward sustainable practices.

In summary, tert-butyl N-{2,3-dimethoxy-5-1-(methylamino)cyclopropylphenyl}carbamate (CAS No. 2228519-55-7) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug discovery and chemical biology. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.